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Compound of Interest

Compound Name: 4-Methylaeruginoic acid

Cat. No.: B8805092 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of aeruginoic acid, a known siderophore

with notable biological activities, and a hypothetical derivative, 4-methylaeruginoic acid. Due

to the current absence of scientific literature on 4-methylaeruginoic acid, this comparison is

based on the established properties of aeruginoic acid and predicted characteristics of its

methylated analog derived from established structure-activity relationships.

Chemical Structure and Properties
Aeruginoic acid is chemically identified as 2-(2-hydroxyphenyl)-4-thiazolecarboxylic acid[1][2]

[3]. It is a siderophore produced by Pseudomonas aeruginosa and is recognized as a shunt

product in the pyochelin biosynthesis pathway[1]. The hypothetical 4-methylaeruginoic acid
would possess a methyl group at the fourth position of the hydroxyphenyl ring.
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Property Aeruginoic Acid
4-Methylaeruginoic Acid
(Hypothetical)

Molecular Formula C10H7NO3S C11H9NO3S

Molecular Weight 221.2 g/mol [1] 235.26 g/mol

Chemical Structure
2-(2-hydroxyphenyl)-4-

thiazolecarboxylic acid

2-(2-hydroxy-4-

methylphenyl)-4-

thiazolecarboxylic acid

Solubility

Soluble in ethanol, methanol,

DMF, or DMSO; limited water

solubility.

Predicted to have similar

solubility, with potentially

slightly increased lipophilicity

due to the methyl group.

Appearance White solid.
Predicted to be a white or off-

white solid.

Biosynthesis
Aeruginoic acid biosynthesis is intrinsically linked to the pyochelin synthesis pathway in

Pseudomonas aeruginosa. The formation of dihydroaeruginoic acid, a precursor to aeruginoic

acid, requires the iron-regulated pchDCBA operon. This pathway starts from chorismate and

involves the activation of salicylate by the PchD protein.

The biosynthetic pathway for a putative 4-methylaeruginoic acid would likely diverge from this

established pathway at the level of the precursor. It would necessitate the incorporation of a

methylated salicylate derivative, such as 4-methylsalicylic acid.
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Aeruginoic Acid Biosynthesis

Hypothetical 4-Methylaeruginoic Acid Biosynthesis

Chorismate SalicylatepchBA Activated SalicylatepchD Dihydroaeruginoic AcidpchC + Cysteine Aeruginoic AcidOxidation

Methylated Precursor 4-Methylsalicylic Acid Activated 4-MethylsalicylatepchD-like enzyme 4-Methyl-dihydroaeruginoic AcidpchC-like enzyme + Cysteine 4-Methylaeruginoic AcidOxidation

Prepare CAS Agar Plates

Create Wells in Agar

Add Test Compounds (Aeruginoic Acid & 4-Methylaeruginoic Acid)

Incubate at 37°C for 24-48h

Observe and Measure Orange Halo
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Iron Uptake Regulation in P. aeruginosa

Hypothetical Signaling

Pyochelin Pathway Aeruginoic Acid femA gene expressioninduces FemA Transporter Iron Uptake

4-Methylaeruginoic Acid femA gene expression?potential interaction

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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